molecular formula C14H11BrFNOS B8446600 N1-[3-(methylsulfanyl)phenyl]-4-bromo-2-fluorobenzamide

N1-[3-(methylsulfanyl)phenyl]-4-bromo-2-fluorobenzamide

Cat. No.: B8446600
M. Wt: 340.21 g/mol
InChI Key: GVWHMUNIEMSTIP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N1-[3-(methylsulfanyl)phenyl]-4-bromo-2-fluorobenzamide is a useful research compound. Its molecular formula is C14H11BrFNOS and its molecular weight is 340.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H11BrFNOS

Molecular Weight

340.21 g/mol

IUPAC Name

4-bromo-2-fluoro-N-(3-methylsulfanylphenyl)benzamide

InChI

InChI=1S/C14H11BrFNOS/c1-19-11-4-2-3-10(8-11)17-14(18)12-6-5-9(15)7-13(12)16/h2-8H,1H3,(H,17,18)

InChI Key

GVWHMUNIEMSTIP-UHFFFAOYSA-N

Canonical SMILES

CSC1=CC=CC(=C1)NC(=O)C2=C(C=C(C=C2)Br)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

460 mg of N1-[3-(methylsulfanyl)phenyl]-4-bromo-2-fluorobenzamide obtained in the same manner as in Production Example 32 from 4-bromo-2-fluorobenzoic acid and 3-(methylthio)aniline was stirred for 1.5 hours together with 1.23 g oxone in 15 mL tetrahydrofuran, 10 mL methanol and 10 mL water. The reaction solution was extracted with ethylacetate and purified by NH silica gel column to give 500 mg of the title compound.
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